Cas no 842118-07-4 (2-{5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-N-(1,3-thiazol-2-yl)acetamide)

• Product Name: 2-{5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-N-(1,3-thiazol-2-yl)acetamide
• CAS No: 842118-07-4
• MF: C₁₅H₁₄N₄O₄S₂
• MW: 378.426060199738
• CID: 6441716
• Update Time: 2025-05-19

2-{5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-N-(1,3-thiazol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-N-(1,3-thiazol-2-yl)acetamide
• 2-((5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl)thio)-N-(thiazol-2-yl)acetamide
• Acetamide, 2-[[5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]thio]-N-2-thiazolyl-

• Inchi： 1S/C15H14N4O4S2/c1-21-10-4-3-9(7-11(10)22-2)13-18-19-15(23-13)25-8-12(20)17-14-16-5-6-24-14/h3-7H,8H2,1-2H3,(H,16,17,20)
• InChI Key： GRKDRAHGGICCHL-UHFFFAOYSA-N
• SMILES： C(NC1=NC=CS1)(=O)CSC1=NN=C(C2=CC=C(OC)C(OC)=C2)O1

Experimental Properties

• Density: 1.47±0.1 g/cm3(Predicted)
• pka: 7.25±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 2-{5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-N-(1,3-thiazol-2-yl)acetamide

Introduction to 2-{5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-N-(1,3-thiazol-2-yl)acetamide and Its Significance in Modern Chemical Biology

Chemical compounds play a pivotal role in the advancement of pharmaceutical sciences, particularly in the development of novel therapeutic agents. Among these, 2-{5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-N-(1,3-thiazol-2-yl)acetamide, with the CAS number 842118-07-4, has emerged as a compound of significant interest due to its unique structural features and potential biological activities. This compound belongs to a class of molecules that exhibit promising properties for further exploration in drug discovery and medicinal chemistry.

The structural framework of 2-{5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-N-(1,3-thiazol-2-yl)acetamide incorporates several key pharmacophoric elements that contribute to its potential therapeutic efficacy. The presence of a 1,3,4-oxadiazole core is particularly noteworthy, as this heterocyclic scaffold is widely recognized for its role in various bioactive molecules. The oxadiazole ring is known to exhibit a range of biological activities, including anti-inflammatory, antimicrobial, and antiviral properties. Additionally, the incorporation of a thiazole moiety further enhances the compound's pharmacological profile.

The< strong>3,4-dimethoxyphenyl substituent attached to the oxadiazole ring adds another layer of complexity to the molecule. This aromatic group is known to influence the electronic properties and metabolic stability of the compound. The methoxy groups at the 3 and 4 positions provide hydrophilicity and can potentially enhance solubility and bioavailability. These features make 2-{5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-N-(1,3-thiazol-2-yl)acetamide an attractive candidate for further investigation in medicinal chemistry.

In recent years, there has been a growing interest in the development of molecules that target multiple biological pathways simultaneously. This approach is often referred to as polypharmacology and has shown great promise in treating complex diseases such as cancer and neurodegenerative disorders. The< strong>N-(1,3-thiazol-2-yl)acetamide moiety in this compound suggests potential interactions with various biological targets. The thiazole ring is known to be involved in several key enzymatic reactions and can modulate signaling pathways relevant to disease progression.

The sulfanyl group at the 2-position of the oxadiazole ring is another critical feature that contributes to the compound's bioactivity. Sulfanyl groups are known to enhance binding affinity and can participate in hydrogen bonding interactions with biological targets. These interactions are crucial for the compound's ability to exert its pharmacological effects.

The synthesis of< strong>2-{5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-N-(1,3-thiazol-2-yl)acetamide involves a multi-step process that requires careful optimization to ensure high yield and purity. The synthesis typically begins with the preparation of the< strong>1,3,4-oxadiazole core through cyclocondensation reactions. Subsequent functionalization steps are then employed to introduce the< strong>3,4-dimethoxyphenyl, sulfanyl-, and< strong>N-(1,3-thiazol-2-yl)acetamide groups. Each step must be carefully monitored using analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC) to ensure the desired product is obtained.

The pharmacological evaluation of< strong>842118-07-4, or more accurately its corresponding compound< strong>2-{5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-N-(1,3-thiazol-2-y l)acetamide, has been conducted using both in vitro and in vivo models. In vitro studies have shown promising results regarding its ability to inhibit certain enzymes and receptors relevant to various diseases. For instance, preliminary data suggest that this compound may have inhibitory effects on kinases involved in cancer cell proliferation. Additionally，it may interact with other targets such as ion channels or G protein-coupled receptors (GPCRs), which are implicated in neurological disorders.

In vivo studies have further supported these findings by demonstrating potential therapeutic effects in animal models of disease。These studies have highlighted the compound's ability to modulate biological pathways associated with inflammation、neuroprotection、and other relevant processes。The combination of structural features，including the< strong >1，3，4 - oxadiazole core，the< strong > thia zole moiety，and the< strong > 3， 4 - dim eth oxy phen yl substituent，appears to contribute significantly to its observed bioactivity。

The potential applications of< strong >842118 - 07 - 4 are vast，with implications for treating a wide range of diseases。For example，its inhibitory effects on kinases make it a promising candidate for anticancer therapy。Additionally，its ability to interact with other biological targets suggests potential use in treating neurological disorders、inflammatory conditions，and other diseases where modulating specific pathways could lead to therapeutic benefits。

The development of novel drug candidates like< strong > 842118 - 07 - 4 is an iterative process that involves continuous optimization based on both preclinical and clinical data。Further research is needed to fully elucidate its mechanism of action、optimize its pharmacokinetic properties，and evaluate its safety profile。However，the initial findings are encouraging and warrant further investigation into this promising chemical entity。